Cas no 957034-36-5 (4-(2-Nitroethyl)phenylboronic Acid)

• Product Name: 4-(2-Nitroethyl)phenylboronic Acid
• CAS No: 957034-36-5
• MF: C₈H₁₀BNO₄
• MW: 194.980302333832
• MDL: MFCD09258738
• CID: 839792
• PubChem ID: 44119581
• Update Time: 2025-10-31

4-(2-Nitroethyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-Nitroethyl)phenyl)boronic acid
• [4-(2-nitroethyl)phenyl]boronic acid
• 4-(2-Nitroethyl)phenylboronic acid
• OR5321
• DTXSID30657304
• AKOS006346256
• 957034-36-5
• (4-(2-Nitroethyl)phenyl)boronicacid
• SCHEMBL15332544
• CS-0174567
• 4-(2-Nitroethyl)benzeneboronic acid
• BS-22529
• MFCD09258738
• DB-366726
• 4-(2-Nitroethyl)phenylboronic Acid

• MDL： MFCD09258738
• Inchi： 1S/C8H10BNO4/c11-9(12)8-3-1-7(2-4-8)5-6-10(13)14/h1-4,11-12H,5-6H2
• InChI Key： AJJHOWDNLQDXKT-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CC[N+](=O)[O-])O

Computed Properties

• Exact Mass: 195.07000
• Monoisotopic Mass: 195.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 86.28000
• LogP: -0.29120

Additional information on 4-(2-Nitroethyl)phenylboronic Acid

Comprehensive Overview of 4-(2-Nitroethyl)phenylboronic Acid (CAS No. 957034-36-5): Properties, Applications, and Research Insights

4-(2-Nitroethyl)phenylboronic Acid (CAS No. 957034-36-5) is a specialized boronic acid derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique nitroethyl and phenylboronic acid functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Its molecular structure, C₈H₁₀BNO₄, offers a balance of reactivity and stability, making it valuable for designing complex molecules.

In recent years, the demand for 4-(2-Nitroethyl)phenylboronic Acid has surged due to its role in developing bioconjugates and small-molecule inhibitors. Researchers frequently search for "boronic acid applications in drug discovery" or "nitroethyl group reactivity," reflecting its relevance in modern medicinal chemistry. The compound's ability to participate in click chemistry and bioorthogonal reactions aligns with trends toward targeted therapies and precision medicine, addressing queries like "how to modify phenylboronic acid for better bioavailability."

The synthesis of CAS No. 957034-36-5 typically involves Pd-catalyzed borylation or nitroalkane addition to aryl halides, processes often explored under search terms such as "optimizing boronic acid synthesis." Its crystalline solid form and moderate solubility in polar solvents like DMSO or methanol make it practical for lab use. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity verification, a topic frequently queried as "analytical methods for boronic acid derivatives."

Beyond pharmaceuticals, 4-(2-Nitroethyl)phenylboronic Acid finds applications in material science, particularly in designing sensors and polymeric catalysts. Its boron-containing moiety enables interactions with diols, fueling interest in "glucose-sensing materials" and "smart hydrogels." Environmental researchers also investigate its degradation pathways, responding to searches like "biodegradability of nitroaryl compounds."

Safety and handling of 957034-36-5 require standard precautions for organic intermediates, including proper ventilation and PPE. While not classified as hazardous, its nitro group warrants careful storage away from reducing agents. This aligns with lab safety searches such as "best practices for handling nitro compounds."

In summary, 4-(2-Nitroethyl)phenylboronic Acid exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its adaptability to green chemistry principles—addressing queries like "sustainable boronic acid synthesis"—positions it as a key player in advancing biocompatible materials and therapeutic agents. Ongoing research continues to uncover novel applications, ensuring its prominence in scientific literature and industrial workflows.